N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}ethane-1-sulfonamide

• IUPAC Name: N-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]ethanesulfonamide
• InChI: InChI=1S/C16H21N3O3S/c1-3-23(21,22)17-11-4-12-19-16(20)10-9-15(18-19)14-7-5-13(2)6-8-14/h5-10,17H,3-4,11-12H2,1-2H3
• InChI Key: WNAHROZMIRFJKD-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCCCN1C(=O)C=CC(=N1)C2=CC=C(C=C2)C
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

This compound is a sulfonamide, which is a class of organic compounds sharing a common functional group characterized by a sulfur atom covalently bonded to two oxygen atoms and one nitrogen atom. Sulfonamides are widely used in medicine, with applications ranging from antibiotics to diuretics.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It appears to contain a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a phenyl ring, which is a six-membered ring with six carbon atoms.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, sulfonamides in general are known to undergo reactions typical of amides. This includes hydrolysis under acidic or basic conditions, and reaction with acyl chlorides to form substituted amides.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, sulfonamide antibiotics work by inhibiting the growth of bacteria by competing with para-aminobenzoic acid in the biosynthesis of folic acids.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. In general, care should be taken when handling any chemical compound. Some sulfonamides are known to cause allergic reactions in some individuals.

Future Directions

The future directions for this compound would depend on its specific properties and potential applications. It could be studied further for potential medicinal uses, or its chemical properties could be explored in more detail.